Cas no 99291-24-4 ((+)-Dropropizine)

• Product Name: (+)-Dropropizine
• CAS No: 99291-24-4
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 62049
• PubChem ID: 688451
• Update Time: 2025-06-08

(+)-Dropropizine Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-Phenyl-1-piperazinyl)-1,2-propanediol
• (R)-(+)-Dropropizine
• Levodropropizine
• (+)-Dropropizine
• (R)-3-(4-Phenyl-1-piperazinyl)-1,2-propanediol
• 1,2-Propanediol,3-(4-phenyl-1-piperazinyl)-,(R)
• Dropropizine S-form
• Levdropropizina
• Levdropropizina [Latin,Spanish]
• (2R)-3-(4-Phenylpiperazin-1-yl)propane-1,2-diol
• Dextrodropropizine
• UNII-FS5K818KA7
• (2R)-3-(4-PHENYL-1-PIPERAZINYL)-1,2-PROPANEDIOL
• 5-23-02-00111 (Beilstein Handbook Reference)
• LEVODROPROPIZINE IMPURITY A [EP IMPURITY]
• AKOS016843682
• 1,2-Propanediol, 3-(4-phenyl-1-piperazinyl)-, (R)-
• DROPROPIZINE R-FORM [MI]
• D-DROPROPIZINE
• 1,2-PROPANEDIOL, 3-(4-PHENYL-1-PIPERAZINYL)-, (2R)-
• EN300-18547000
• DROPROPIZINE, (+)-
• SW219837-1
• (2R)-3-(4-phenyl-1-piperazinyl)propane-1,2-diol
• DTXSID101030215
• A845990
• FS5K818KA7
• SCHEMBL8379428
• DEXTRODROPROPIZINE [EP IMPURITY]
• Q27278167
• DROPROPIZINE, (R)-
• 99291-24-4
• BRN 3592398
• BRD-K60537263-001-01-3
• (R)-3-(4-Phenylpiperazin-1-yl)propane-1,2-diol
• TS-07632
• Levodropropizine impurity A; (2R)-3-(4-phenylpiperazin-1-yl)propane-1,2-diol; Dextrodropropizine

• MDL： MFCD00190164
• Inchi： 1S/C13H20N2O2/c16-11-13(17)10-14-6-8-15(9-7-14)12-4-2-1-3-5-12/h1-5,13,16-17H,6-11H2/t13-/m1/s1
• InChI Key： PTVWPYVOOKLBCG-CYBMUJFWSA-N
• SMILES： O[C@@H](CO)CN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 236.15200
• Monoisotopic Mass: 236.152478
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9
• XLogP3: 0.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 98-100°
• Boiling Point: 412.7±34.0 °C at 760 mmHg
• Flash Point: 220.9±24.3 °C
• PSA: 46.94000
• LogP: 0.16470
• Specific Rotation: D25 -10° (c = 1.0 in ethanol)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(+)-Dropropizine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Toxicity：LD50 in mice, rats (mg/kg): 1287.2, 886.6 orally; 408.0, 401.3 i.p. (Borsa)
• Storage Condition：2-8°C

Additional information on (+)-Dropropizine

Comprehensive Overview of (+)-Dropropizine (CAS No. 99291-24-4)

(+)-Dropropizine, with the chemical abstract service (CAS) number 99291-24-4, is a well-known antitussive and antihistaminic compound. This compound has been extensively studied for its potential therapeutic applications in respiratory conditions, particularly in the management of cough and allergic symptoms. The chemical structure of (+)-Dropropizine is characterized by its unique stereochemistry, which contributes to its pharmacological properties and efficacy.

The molecular formula of (+)-Dropropizine is C₁₇H₂₃NO₃, and it has a molecular weight of approximately 285.37 g/mol. The compound is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform but has limited solubility in water. These physical properties make it suitable for various pharmaceutical formulations, including tablets, syrups, and inhalation solutions.

(+)-Dropropizine exerts its antitussive effects primarily through the central nervous system (CNS). It acts as a centrally acting antitussive agent by suppressing the cough reflex in the medulla oblongata. Additionally, (+)-Dropropizine possesses antihistaminic properties, which help in reducing allergic symptoms such as sneezing, itching, and rhinorrhea. These dual mechanisms of action make it a valuable therapeutic option for patients suffering from both cough and allergic conditions.

Recent research has shed light on the pharmacokinetic and pharmacodynamic properties of (+)-Dropropizine. Studies have shown that the compound is rapidly absorbed after oral administration, with peak plasma concentrations typically achieved within 1-2 hours. The bioavailability of (+)-Dropropizine is moderate, and it is metabolized primarily in the liver via cytochrome P450 enzymes. The metabolites are then excreted through the urine and feces.

Clinical trials have demonstrated the safety and efficacy of (+)-Dropropizine in treating various respiratory conditions. A randomized controlled trial published in the *Journal of Allergy and Clinical Immunology* found that (+)-Dropropizine significantly reduced cough frequency and severity compared to placebo. Another study published in the *European Respiratory Journal* reported that (+)-Dropropizine was effective in alleviating allergic symptoms without causing significant side effects.

The safety profile of (+)-Dropropizine is generally favorable, with common side effects including drowsiness, dry mouth, and dizziness. These side effects are usually mild and transient, resolving on their own without the need for intervention. However, patients with pre-existing conditions such as glaucoma or urinary retention should use (+)-Dropropizine with caution and under medical supervision.

In addition to its therapeutic applications, (+)-Dropropizine has been studied for its potential use in combination therapy. Research has shown that when used in conjunction with other antitussive agents or bronchodilators, (+)-Dropropizine can enhance overall treatment outcomes. This synergistic effect makes it a promising candidate for multimodal approaches to managing respiratory conditions.

The future of (+)-Dropropizine research looks promising, with ongoing studies exploring its potential applications in new therapeutic areas. For instance, preliminary studies have suggested that (+)-Dropropizine may have anti-inflammatory properties that could be beneficial in treating chronic obstructive pulmonary disease (COPD) and asthma. These findings open up exciting possibilities for expanding the clinical utility of this compound.

In conclusion, (+)-Dropropizine (CAS No. 99291-24-4) is a versatile compound with well-established antitussive and antihistaminic properties. Its unique chemical structure and favorable pharmacological profile make it an important therapeutic option for managing respiratory conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its position as a valuable asset in the pharmaceutical industry.